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The table below summarizes key information for handling Vactosertib in a research setting [1].

Property Specification / Recommendation

Molecular Weight 399.42 g/mol

CAS Number 1352608-82-2

Chemical Formula C₂₂H₁₈FN₇

Recommended Storage -20°C (for powder, 3-year stability)

Solubility 100 mg/mL in DMSO (250.36 mM)

Form Off-white to yellow solid

In Vivo Pharmacokinetic Parameters

The following data comes from a clinical study and describes the behavior of Vactosertib in the human body

after oral administration, which is relevant for understanding its stability in a biological system [2].
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Parameter Value (100 mg dose) Value (200 mg dose)

Tmax (Time to Cmax) 1.3 ± 0.5 hours 1.5 ± 1.0 hours

t½ (Elimination Half-life) 3.5 ± 0.4 hours 3.3 ± 1.3 hours

AUCobs (Area Under Curve) 6175.5 ± 1349.7 ng/mL·h 4251.8 ± 1307.6 ng/mL·h

General Guidance for Sample Analysis

While a specific analytical method for Vactosertib was not detailed, the research into a related ALK5

inhibitor provides a potential workflow. One study used Liquid Chromatography coupled with high-

resolution Mass Spectrometry (LC-HR MS) to identify compounds from a complex mixture, which is a

common approach for quantifying small molecules in biological matrices [3]. You could adapt this general

methodology.

Below is a generalized workflow for developing an assay to measure Vactosertib in biological samples:

Sample Preparation

Liquid Chromatography (LC)

High-Resolution Mass Spectrometry (HR-MS)

Data Analysis & Quantification
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Frequently Asked Questions & Troubleshooting

Based on the available data, here are answers to potential questions:

Q: How should I store Vactosertib stock solutions?

A: It is recommended to prepare stock solutions in DMSO and store them at -80°C for long-

term storage (up to 2 years) or at -20°C for shorter periods (1 year). Avoid repeated freeze-thaw
cycles [1].

Q: What is the in vivo half-life of Vactosertib?

A: Clinical data indicates a relatively short elimination half-life of approximately 3.3 to 3.5
hours in humans [2]. This should be considered when designing in vivo studies and planning

sample collection time points.

Q: I cannot find a published protocol for analyzing Vactosertib in plasma. What is a good

starting point?

A: A robust approach would be to develop a method using Liquid Chromatography with
tandem Mass Spectrometry (LC-MS/MS). The general workflow involves protein precipitation
or liquid-liquid extraction of the biological sample, followed by chromatographic separation and

detection using a mass spectrometer. The pharmacokinetic parameters (like Tmax and half-life)
from clinical trials can guide the selection of appropriate calibration curve ranges and sample

collection windows [2] [3].

Key Considerations for Your Experiments

To ensure reliable results in your work with Vactosertib, please keep the following in mind:

Stability in Solution: The provided stability data is for the powder and stock solutions. The stability

of Vactosertib in aqueous buffers (e.g., PBS) or specific biological matrices (e.g., plasma, serum)
must be determined experimentally in your lab.

Light Sensitivity: The compound's appearance is described as "off-white to yellow," which may
suggest sensitivity to light. It is prudent to protect Vactosertib solutions from light by using amber

vials and performing procedures in low-light conditions where possible.
Validate Your Methods: Any analytical method you develop for quantifying Vactosertib in biological

samples must be fully validated for parameters like selectivity, sensitivity, accuracy, precision, and
matrix effects.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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